Cas no 338791-36-9 (1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE)

• Product Name: 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE
• CAS No: 338791-36-9
• MF: C₂₁H₁₈N₂O
• MW: 314.380424976349
• CID: 5270441
• Update Time: 2026-03-09

1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE
• 1-[(4-methylphenyl)methoxy]-2-phenyl-1H-1,3-benzodiazole
• 1-[(4-methylphenyl)methoxy]-2-phenylbenzimidazole

• Inchi： 1S/C21H18N2O/c1-16-11-13-17(14-12-16)15-24-23-20-10-6-5-9-19(20)22-21(23)18-7-3-2-4-8-18/h2-14H,15H2,1H3
• InChI Key： OKUPHHDIJUSPDM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1)N1C(C2C=CC=CC=2)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 5.4
• Topological Polar Surface Area: 27

Additional information on 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE

Professional Introduction to Compound with CAS No. 338791-36-9 and Product Name: 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE

The compound with the CAS number 338791-36-9 and the product name 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE represents a significant advancement in the field of pharmaceutical chemistry. This benzimidazole derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The benzimidazole core is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. The introduction of a 4-METHYLBENZYL group and a PHENYL substituent at the 2-position of the benzimidazole ring introduces novel interactions that may enhance binding affinity and selectivity in biological targets.

Recent research has highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of compounds targeting cancer, inflammation, and infectious diseases. The structural motif of 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE suggests potential interactions with enzymes and receptors involved in these pathways. For instance, studies have demonstrated that benzimidazole derivatives can modulate the activity of kinases and other enzymes critical in cancer signaling pathways. The presence of the 4-METHYLBENZYL oxygenated side chain may further enhance solubility and bioavailability, making it a promising candidate for further pharmacokinetic optimization.

The PHENYL group at the 2-position of the benzimidazole ring introduces additional hydrophobic interactions, which can be crucial for binding to hydrophobic pockets in biological targets. This feature is particularly relevant in the context of drug design, where optimizing hydrophobic interactions often improves binding affinity. Moreover, the oxygenated linkage between the 4-METHYLBENZYL group and the benzimidazole core could facilitate hydrogen bonding interactions, further stabilizing the compound's binding to its target. These structural features make 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE a versatile scaffold for developing novel therapeutic agents.

In vitro studies have begun to explore the biological activity of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The benzimidazole scaffold is known to interact with heme-containing proteins, such as cytochrome P450 enzymes, which play a pivotal role in drug metabolism. The unique substitution pattern of 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE may confer selectivity over other heme-binding proteins, reducing off-target effects. This specificity is highly desirable in drug development, as it minimizes side effects and enhances therapeutic efficacy.

Additionally, the compound's potential to interact with DNA-binding proteins has been an area of interest. Benzimidazole derivatives are known to form stable complexes with DNA due to their ability to intercalate between base pairs. The introduction of bulky groups like the PHENYL and 4-METHYLBENZYL substituents may influence DNA binding affinity and specificity. Such interactions are relevant in anticancer therapies, where inhibiting DNA replication or modifying gene expression is key to tumor suppression. Further investigation into its DNA-binding properties could uncover novel mechanisms of action relevant to oncology research.

The synthesis of 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. The use of palladium-catalyzed cross-coupling reactions allows for efficient construction of the benzimidazole core and subsequent functionalization with the 4-METHYLBENZYL and PHENYL groups. Advances in synthetic methodologies have enabled chemists to explore more complex derivatives with greater precision, paving the way for tailored pharmacological profiles.

Future research directions include exploring analogs of this compound with modified substitution patterns to optimize potency and selectivity. Computational modeling techniques can play a crucial role in predicting binding affinities and designing derivatives with improved pharmacokinetic properties. Additionally, investigating the compound's mechanism of action through structural biology approaches will provide deeper insights into its therapeutic potential.

The development of novel pharmaceuticals relies heavily on innovative molecular design principles exemplified by compounds like 1-[(4-METHYLBENZYL)OXY]-2-PHENYL-1H-1,3-BENZIMIDAZOLE. Its unique structural features offer a promising starting point for addressing unmet medical needs across various therapeutic areas. As research progresses, this compound and its derivatives are expected to contribute significantly to advancements in drug discovery and development.